Cas no 4942-47-6 (2-(1-adamantyl)acetic acid)

2-(1-adamantyl)acetic acid Properties

Names and Identifiers

• 2-(Adamantan-1-yl)acetic acid
• 1-Carboxymethyladamantane
• 2-(1-adamantyl)acetic acid
• 1-Adamantylacetic acid
• 1-Adamantaneacetic acid
• Tricyclo[3.3.1.13,7]dec-1-ylacetic acid
• Tricyclo[3.3.1.1(3,7)]dec-1-ylacetic acid
• Z56757305
• alpha-(1-adamantyl)acetic acid
• CS-W001578
• adamantyl acetic acid
• DTXSID90197791
• 4942-47-6
• NSC-310162
• 1-Adamantaneacetate
• SCHEMBL22604760
• adamantan-1-ylacetic acid
• AS-11645
• 2-(adamantan-1-yl)acetic acid
• A905516
• Adamantaneacetate (AAC)
• NSC 310162
• NS00031899
• AS-47688
• SY012758
• HMS547L22
• 1-adamantyl-acetic acid
• 1-adamantane acetic acid
• SCHEMBL24688608
• FT-0607298
• Tricyclo[3.3.1.1(3,7)-]decane-1-acetic acid
• AKOS000264925
• W-106023
• BDBM36210
• GEO-00049
• EINECS 225-585-1
• SCHEMBL306081
• Oprea1_744522
• alpha-(1-adamantyl)-acetic acid
• EN300-00083
• 1-(Carboxymethyl)adamantane
• Tricyclo[3.3.1.13,7]decane-1-acetic acid
• Maybridge1_002200
• 2-(adamant-1-yl)acetic acid
• MFCD00074728
• Adamantan-1-yl-acetic acid
• tricyclo[3.3.1.1~3,7~]dec-1-ylacetic acid
• 1-Adamantaneacetic acid, 98%
• A0736
• CHEMBL445874
• AKOS016015543
• Tricyclo(3.3.1.13,7)dec-1-ylacetic acid
• F1928-0005
• (adamantan-1-yl)acetic acid
• NSC310162
• F15428
• 1-adamantyl acetic acid
• HY-W001578
• STK385038
• AB-332/20314001
• ALBB-000785
• BBL010350
• +Expand

• MDL： MFCD00074728
• InChIKey： AOTQGWFNFTVXNQ-GOCCLTDMSA-N
• Inchi： 1S/C12H18O2/c13-11(14)7-12-4-8-1-9(5-12)3-10(2-8)6-12/h8-10H,1-7H2,(H,13,14)
• SMILES： OC(=O)CC12CC3CC(CC(C3)C1)C2
• BRN： 641412

Computed Properties

• Exact Mass: 194.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.131
• Heavy Atom Count: 14
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 2.67750
• PSA: 37.30000
• Refractive Index: 1.4949 (estimate)
• Boiling Point: 319.2°C at 760 mmHg
• Melting Point: 134-137 °C (lit.)
• Flash Point: 163℃
• Solubility: Solubility in Methanol - almost transparency
• Color/Form: Colorless crystal
• Solubility: Uncertain
• Density: 1.0086 (rough estimate)

2-(1-adamantyl)acetic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi Xn F
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

2-(1-adamantyl)acetic acid Customs Data

• HS CODE：2916209090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters